Cas no 1286724-70-6 (2-(methylsulfanyl)-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzamide)

• Product Name: 2-(methylsulfanyl)-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzamide
• CAS No: 1286724-70-6
• MF: C₂₂H₂₂N₂OS
• MW: 362.487884044647
• CID: 5855892
• PubChem ID: 52906742
• Update Time: 2025-06-07

2-(methylsulfanyl)-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfanyl)-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzamide
• 2-(methylthio)-N-phenethyl-N-(pyridin-2-ylmethyl)benzamide
• F5854-0328
• AKOS024522271
• 1286724-70-6
• 2-(methylsulfanyl)-N-(2-phenylethyl)-N-[(pyridin-2-yl)methyl]benzamide
• 2-methylsulfanyl-N-(2-phenylethyl)-N-(pyridin-2-ylmethyl)benzamide
• VU0523748-1

• Inchi： 1S/C22H22N2OS/c1-26-21-13-6-5-12-20(21)22(25)24(17-19-11-7-8-15-23-19)16-14-18-9-3-2-4-10-18/h2-13,15H,14,16-17H2,1H3
• InChI Key： VHCZLWRSLQXDSJ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(N(CC1C=CC=CN=1)CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 362.14528450g/mol
• Monoisotopic Mass: 362.14528450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 58.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on 2-(methylsulfanyl)-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzamide

2-(Methylsulfanyl)-N-(2-Phenylethyl)-N-(Pyridin-2-yl)methylbenzamide (CAS No. 1286724-70-6): A Comprehensive Overview

2-(Methylsulfanyl)-N-(2-Phenylethyl)-N-(pyridin-2-yl)methylbenzamide (CAS No. 1286724-70-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of benzamides and is characterized by its complex molecular structure, which includes a benzamide core, a methylsulfanyl group, and substituted phenyl and pyridine moieties.

The molecular formula of 2-(methylsulfanyl)-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzamide is C₁₉H₂₁N₃OS, with a molecular weight of approximately 335.44 g/mol. The compound's chemical structure features a benzene ring linked to an amide group, which is further substituted with a methylsulfanyl group, a phenylethyl group, and a pyridine ring. These structural elements contribute to its diverse chemical reactivity and potential biological interactions.

Recent studies have explored the pharmacological properties of 2-(methylsulfanyl)-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzamide, particularly its anti-inflammatory and antioxidant activities. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Additionally, it has been shown to possess antioxidant properties by scavenging free radicals and reducing oxidative stress in cellular models.

The mechanism of action of 2-(methylsulfanyl)-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzamide is not yet fully understood, but preliminary research suggests that it may interact with multiple biological targets. For instance, it has been reported to modulate the activity of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and immune responses. Furthermore, the compound's ability to inhibit cyclooxygenase (COX) enzymes may contribute to its anti-inflammatory effects.

In the context of drug development, 2-(methylsulfanyl)-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzamide has shown promise as a lead compound for the treatment of various inflammatory disorders. Preclinical studies have evaluated its efficacy in animal models of inflammation, such as carrageenan-induced paw edema and collagen-induced arthritis. These studies have consistently demonstrated that the compound can significantly reduce inflammation and improve disease symptoms without causing significant side effects.

The synthesis of 2-(methylsulfanyl)-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzamide involves several steps, including the formation of the benzamide core, introduction of the methylsulfanyl group, and subsequent substitution with the phenylethyl and pyridine moieties. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common approach involves the reaction of 4-methylthiobenzoyl chloride with N,N-dimethylethylenediamine followed by further functionalization steps.

The stability and solubility of 2-(methylsulfanyl)-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzamide are important considerations for its practical applications in pharmaceutical formulations. Studies have shown that the compound is stable under standard laboratory conditions but may degrade under extreme pH or temperature conditions. Its solubility in water is limited, but it can be dissolved in organic solvents such as dimethyl sulfoxide (DMSO) or ethanol.

In terms of toxicity, preliminary assessments suggest that 2-(methylsulfanyl)-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzamide has a favorable safety profile. In vitro cytotoxicity studies using human cell lines have shown minimal cytotoxic effects at therapeutic concentrations. However, further toxicological evaluations are necessary to fully assess its safety in vivo.

The potential applications of 2-(methylsulfanyl)-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzamide extend beyond inflammation and oxidative stress. Recent research has also explored its neuroprotective properties, particularly in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Studies have indicated that this compound can protect neurons from oxidative damage and inhibit the aggregation of amyloid-beta peptides, suggesting its potential as a therapeutic agent for these conditions.

In conclusion, 2-(methylsulfanyl)-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzamide (CAS No. 1286724-70-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in drug development pipelines. Ongoing research aims to elucidate its mechanisms of action and optimize its therapeutic potential for various medical conditions.